Cas no 1084953-09-2 (4-(Imidazo[1,2-b]pyridazin-6-yl)benzoic acid)

4-(Imidazo[1,2-b]pyridazin-6-yl)benzoic acid is a heterocyclic compound featuring a fused imidazo[1,2-b]pyridazine core linked to a benzoic acid moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. The carboxylic acid functional group enhances its reactivity, enabling facile derivatization for applications in drug discovery, particularly as a building block for kinase inhibitors or other bioactive molecules. Its rigid aromatic system contributes to stability and potential π-stacking interactions, which are advantageous in designing targeted therapeutics. The compound’s synthetic versatility and structural specificity make it a useful tool for researchers developing novel small-molecule agents.

4-(Imidazo[1,2-b]pyridazin-6-yl)benzoic acid structure

1084953-09-2 structure

Product Name:4-(Imidazo[1,2-b]pyridazin-6-yl)benzoic acid

CAS No:1084953-09-2

MF:C₁₃H₉N₃O₂

MW:239.229462385178

MDL:MFCD31583201

CID:4783825

Update Time:2025-06-30

4-(Imidazo[1,2-b]pyridazin-6-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(imidazo[1,2-b]pyridazin-6-yl)benzoic acid
- 4-imidazo[1,2-b]pyridazin-6-ylbenzoic acid
- 4-Imidazo[1,2-b]pyridazin-6-yl-benzoic acid
- 4-(Imidazo[1,2-b]pyridazin-6-yl)benzoic acid
- MDL： MFCD31583201
- Inchi： 1S/C13H9N3O2/c17-13(18)10-3-1-9(2-4-10)11-5-6-12-14-7-8-16(12)15-11/h1-8H,(H,17,18)
- InChI Key： ZCTDLXSFLRSKTN-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)C1C=CC2=NC=CN2N=1)=O

Computed Properties

Exact Mass: 239.069476538 g/mol
Monoisotopic Mass: 239.069476538 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 239.23
XLogP3: 1.5
Topological Polar Surface Area: 67.5

4-(Imidazo[1,2-b]pyridazin-6-yl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	183999-5g	4-(Imidazo[1,2-b]pyridazin-6-yl)benzoic acid, 95%	1084953-09-2	95%	5g	$1733.00	2023-09-10

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Additional information on 4-(Imidazo[1,2-b]pyridazin-6-yl)benzoic acid

Comprehensive Overview of 4-(Imidazo[1,2-b]pyridazin-6-yl)benzoic acid (CAS No. 1084953-09-2): Structure, Applications, and Research Insights

4-(Imidazo[1,2-b]pyridazin-6-yl)benzoic acid (CAS No. 1084953-09-2) is a heterocyclic compound featuring a unique fusion of imidazo[1,2-b]pyridazine and benzoic acid moieties. This molecular architecture grants it versatile chemical properties, making it a subject of interest in pharmaceutical research and material science. The compound's imidazo[1,2-b]pyridazine core is known for its electron-rich characteristics, while the benzoic acid group enhances solubility and reactivity, facilitating its use in drug design and organic synthesis.

Recent studies highlight the potential of CAS 1084953-09-2 as a kinase inhibitor scaffold, particularly in targeting cancer-related signaling pathways. Researchers are exploring its efficacy in modulating protein-protein interactions, a hot topic in precision medicine. The compound's structure-activity relationship (SAR) is under investigation to optimize its bioavailability and selectivity, addressing common challenges in small-molecule drug development.

In the context of AI-driven drug discovery, 4-(Imidazo[1,2-b]pyridazin-6-yl)benzoic acid has been flagged by machine learning algorithms as a candidate for virtual screening libraries. Its molecular docking potential with oncogenic targets aligns with current trends in computational chemistry. Additionally, its fluorescence properties are being evaluated for bioimaging applications, responding to the growing demand for multifunctional diagnostic agents.

The synthesis of 1084953-09-2 typically involves Pd-catalyzed cross-coupling reactions, a method widely discussed in green chemistry forums due to its atom economy. Innovations in microwave-assisted synthesis have reduced reaction times, appealing to industrial-scale production. Environmental considerations are also addressed through solvent-free protocols, reflecting the pharmaceutical industry's shift toward sustainable practices.

From a commercial perspective, CAS 1084953-09-2 is cataloged by major chemical suppliers as a high-purity reference standard. Its pricing and availability are frequently queried in life science databases, underscoring its relevance in academic and industrial R&D. Analytical data, including HPLC chromatograms and NMR spectra, are often requested to ensure batch-to-batch consistency—a critical factor for reproducible research.

Future directions for 4-(Imidazo[1,2-b]pyridazin-6-yl)benzoic acid include exploration in neurodegenerative disease models, leveraging its blood-brain barrier permeability predicted by QSAR models. Collaborative efforts between academia and biotech startups aim to patent derivatives, capitalizing on the compound's IP potential. As personalized therapeutics gain traction, this molecule's adaptability positions it as a promising lead compound for next-generation therapies.